Cas no 1805850-15-0 (3-Ethoxy-5-mercaptophenylpropanal)

• Product Name: 3-Ethoxy-5-mercaptophenylpropanal
• CAS No: 1805850-15-0
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 4961431
• Update Time: 2025-08-04

3-Ethoxy-5-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-mercaptophenylpropanal

• Inchi： 1S/C11H14O2S/c1-3-13-10-4-9(8(2)7-12)5-11(14)6-10/h4-8,14H,3H2,1-2H3
• InChI Key： SFSRGVXAUWZTOQ-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3

Additional information on 3-Ethoxy-5-mercaptophenylpropanal

Professional Introduction to 3-Ethoxy-5-mercaptophenylpropanal (CAS No. 1805850-15-0)

3-Ethoxy-5-mercaptophenylpropanal, with the chemical identifier CAS No. 1805850-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its ethoxy and mercaptophenyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an aldehyde and a thiol group in its molecular structure allows for diverse chemical transformations, making it a versatile building block for drug discovery and material science applications.

The compound's structure, featuring a phenyl ring substituted with an ethoxy group at the 3-position and a thiol group at the 5-position, contributes to its reactivity and potential biological activity. The aldehyde functionality (-CHO) is particularly noteworthy, as it serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic compounds. These derivatives have been explored for their potential applications in medicinal chemistry, including the development of antimicrobial and anti-inflammatory agents.

In recent years, the pharmaceutical industry has shown increasing interest in exploring novel scaffolds derived from aromatic heterocycles. The mercaptophenyl moiety in 3-Ethoxy-5-mercaptophenylpropanal adds to its appeal, as thiols are known to participate in various biological processes and can be incorporated into drugs to enhance bioavailability and target specificity. This combination of functional groups makes the compound a promising candidate for further investigation in drug design.

One of the most compelling aspects of 3-Ethoxy-5-mercaptophenylpropanal is its role as a precursor in the synthesis of complex molecules. Researchers have leveraged its structural features to develop novel therapeutic agents with improved pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify both the aldehyde and thiol groups allows chemists to fine-tune the properties of these derivatives, leading to more effective and selective drugs.

The compound's utility extends beyond pharmaceutical applications. In materials science, 3-Ethoxy-5-mercaptophenylpropanal has been utilized in the development of functional polymers and coatings. Its thiol group can participate in thiol-ene click chemistry, enabling the creation of cross-linked networks with tailored mechanical and thermal properties. These materials find applications in industries ranging from electronics to aerospace, where advanced polymer formulations are essential.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of 3-Ethoxy-5-mercaptophenylpropanal. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient routes to its synthesis, reducing costs and improving yields. These improvements have made it easier for researchers to incorporate this compound into their studies, accelerating the discovery of new bioactive molecules.

The biological activity of 3-Ethoxy-5-mercaptophenylpropanal and its derivatives has been a subject of extensive research. Studies have demonstrated that certain modifications of this scaffold can lead to compounds with potent effects on biological targets. For example, modifications at the phenolic ring have been shown to influence binding affinity to enzymes and receptors involved in metabolic pathways. This underscores the importance of structural optimization in developing drugs with desired therapeutic outcomes.

In conclusion, 3-Ethoxy-5-mercaptophenylpropanal (CAS No. 1805850-15-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is likely to grow even further.